Cas no 1447605-49-3 (3-(4-Chloro-3-methoxyphenyl)prop-2-en-1-ol)

• Product Name: 3-(4-Chloro-3-methoxyphenyl)prop-2-en-1-ol
• CAS No: 1447605-49-3
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 5752943
• PubChem ID: 130131205
• Update Time: 2025-06-07

3-(4-Chloro-3-methoxyphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1983742
• 3-(4-chloro-3-methoxyphenyl)prop-2-en-1-ol
• 1447605-49-3
• 3-(4-Chloro-3-methoxyphenyl)prop-2-en-1-ol

• Inchi： 1S/C10H11ClO2/c1-13-10-7-8(3-2-6-12)4-5-9(10)11/h2-5,7,12H,6H2,1H3/b3-2+
• InChI Key： ZOWMZFDFJCVHJQ-NSCUHMNNSA-N
• SMILES： ClC1C=CC(/C=C/CO)=CC=1OC

Computed Properties

• Exact Mass: 198.0447573g/mol
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-(4-Chloro-3-methoxyphenyl)prop-2-en-1-ol

Introduction to 3-(4-Chloro-3-methoxyphenyl)prop-2-en-1-ol (CAS No. 1447605-49-3)

3-(4-Chloro-3-methoxyphenyl)prop-2-en-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1447605-49-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a conjugated system with a chloro and methoxy substituent on a phenyl ring connected to a propenyl backbone, exhibits intriguing structural and functional properties that have garnered attention in recent scientific literature.

The structural motif of 3-(4-Chloro-3-methoxyphenyl)prop-2-en-1-ol positions it as a versatile intermediate in the synthesis of more complex pharmacophores. The presence of both electron-withdrawing (chloro) and electron-donating (methoxy) groups on the aromatic ring creates a dynamic electronic environment, making it a valuable scaffold for modulating biological activity. This balance of substituents has been exploited in the development of novel compounds targeting various therapeutic pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules with similar structural features. The combination of a phenolic alcohol group and an α,β-unsaturated system in 3-(4-Chloro-3-methoxyphenyl)prop-2-en-1-ol suggests potential applications in areas such as anti-inflammatory, analgesic, and antioxidant therapies. Several studies have demonstrated the importance of such structural motifs in enhancing binding affinity to biological targets, including enzymes and receptors.

One notable area of research involves the use of 3-(4-Chloro-3-methoxyphenyl)prop-2-en-1-ol as a precursor in the synthesis of nonsteroidal anti-inflammatory drug (NSAID) analogs. The propenyl side chain provides a handle for further functionalization, allowing chemists to introduce additional pharmacophoric elements while retaining the core bioactive scaffold. Preliminary computational studies have indicated that derivatives of this compound may exhibit improved selectivity over existing NSAIDs, potentially reducing side effects associated with gastrointestinal irritation and cardiovascular risks.

Furthermore, the chloro and methoxy substituents on the aromatic ring contribute to the molecule's metabolic stability and lipophilicity, which are critical factors in drug design. These properties influence how the compound is absorbed, distributed, metabolized, and excreted (ADME) within an organism, ultimately impacting its therapeutic efficacy and safety profile. Researchers are leveraging these characteristics to optimize formulations for oral or topical administration.

Advances in synthetic methodologies have also enabled more efficient access to 3-(4-Chloro-3-methoxyphenyl)prop-2-en-1-ol and its derivatives. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have streamlined the construction of complex molecular frameworks, reducing reaction times and improving yields. These innovations are particularly valuable in industrial settings where scalability and cost-effectiveness are paramount.

The role of computational chemistry in analyzing 3-(4-Chloro-3-methoxyphenyl)propenol cannot be overstated. Molecular modeling studies have provided insights into its interactions with biological targets at an atomic level. By simulating binding events using high-throughput virtual screening, researchers can predict which derivatives are most likely to exhibit desired biological activities. This approach accelerates the drug discovery process by narrowing down candidate compounds for experimental validation.

In conclusion, 1447605 49 3 continues to be a subject of intense investigation due to its structural versatility and potential therapeutic applications. As our understanding of molecular interactions deepens, new opportunities for utilizing this compound and its derivatives are likely to emerge. The ongoing research underscores its significance as a building block in pharmaceutical chemistry and highlights its potential to contribute to next-generation therapeutics.